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This document provides an in-depth analysis of the core thermophysical properties of Rocket
Propellant-1 (RP-1). As a highly refined form of kerosene, RP-1 is a critical component in
rocketry, and a precise understanding of its behavior under a wide range of temperatures and
pressures is essential for the design and optimization of propulsion systems.[1][2] This guide
synthesizes key data from experimental studies, presents it in a structured format, details the
methodologies used for these measurements, and provides visualizations of key experimental
and logical workflows.

Composition and Characteristics of RP-1

Rocket Propellant-1 (RP-1) is a complex hydrocarbon mixture, similar to kerosene, that serves
as a common rocket fuel.[1] It is produced under military specification MIL-DTL-25576E, which
ensures a tighter range for density and volatility compared to standard aviation fuels.[2] The
composition typically includes linear and branched paraffins, alkenes, and aromatics.[1]
Distillates with a high naphthalene content are often used in its production to meet
specifications for density and heat of combustion.[2] Due to its nature as a complex mixture,
the thermophysical properties of RP-1 can exhibit variability between different batches,
influenced by the specific blending strategies and feedstock fluids used in its manufacture.[2][3]

Core Thermophysical Properties
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The performance of RP-1 as a fuel and a coolant in regenerative cooling systems is dictated by
its thermophysical properties.[3] The following sections provide quantitative data for key
properties as a function of temperature and pressure.

Density

Density is a crucial parameter for engine design and performance calculations.[4] Experimental
measurements have been conducted over a wide range of temperatures and pressures.

Table 1: Density of RP-1 at Atmospheric Pressure (0.083 MPa)[1]

Temperature (K) Density (g/mL)
278.15 0.8228
283.15 0.8189
293.15 0.8111
303.15 0.8033
313.15 0.7954
323.15 0.7875
333.15 0.7795
343.15 0.7715

Table 2: Density of RP-1 as a Function of Temperature and Pressure[1]
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Temperature (K) Pressure (MPa) Density (g/mL)
270 5 0.8327
270 20 0.8427
270 40 0.8553
320 5 0.7924
320 20 0.8041
320 40 0.8181
370 5 0.7510
370 20 0.7648
370 40 0.7812
420 5 0.7072
420 20 0.7241
420 40 0.7441
470 5 0.6591
470 20 0.6806
470 40 0.7056
Viscosity

Viscosity influences fluid flow, injector performance, and turbopump operation. Measurements
show a significant dependence on temperature.

Table 3: Dynamic and Kinematic Viscosity of RP-1 at Atmospheric Pressure (0.083 MPa)[1]
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Kinematic Viscosity

Temperature (K) Dynamic Viscosity (mPa-s)

(mm?/s)
293.15 2.56 3.16
313.15 1.57 1.97
333.15 1.07 1.37
353.15 0.79 1.03
373.15 0.61 0.81

Specific Heat Capacity

Isobaric heat capacity has been measured across a range of temperatures and pressures,
which is vital for heat transfer calculations in regenerative cooling systems.

Table 4: Isobaric Heat Capacity (Cp) of RP-1[5]

Temperature (K) Pressure (MPa) Heat Capacity (kJ-kg=*-K™?)
293 5 2.016
293 30 1.990
293 60 1.965
473 5 2.766
473 30 2.720
473 60 2.677
671 5 3.991
671 30 3.864
671 60 3.743

Thermal Conductivity
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Thermal conductivity measurements are essential for evaluating the efficiency of RP-1 as a
coolant.

Table 5: Thermal Conductivity of RP-1[5]

Thermal Conductivity

Temperature (K) Pressure (MPa)
(W-m~—-K™?)

292 0.1 0.133
292 30 0.138
292 60 0.142
522 0.1 0.096
522 30 0.106
522 60 0.114
732 30 0.093
732 60 0.102

Freezing Point

Unlike a pure substance, RP-1 does not have a discrete freezing point but rather a transition
range. Experiments involving freezing RP-1 with liquid nitrogen indicate this transition occurs
between approximately 194 K (-110 °F) and 222 K (-60 °F).[6] The military specification
requires the freezing point to be -40 °F (233 K) or lower.[6] Below 194 K, the solid RP-1
increases in hardness.[6]

Experimental Protocols and Methodologies

The accurate determination of thermophysical properties relies on precise and validated
experimental techniques.

Density and Speed of Sound Measurement

Two primary instruments were utilized by NIST to measure the density of RP-1.[1]
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o Ambient Pressure Measurements: A rapid characterization instrument was used for
measurements at atmospheric pressure (approximately 0.083 MPa in Boulder, CO).[1] This
device measures the density and speed of sound in parallel during programmed temperature
scans. The relative standard deviation for density measurements was below 0.003%.[1]

o Compressed Liquid Measurements: For measurements at elevated pressures (up to 40
MPa) and temperatures (270 K to 470 K), a fully automated densimeter was employed.[1]
This apparatus provides highly accurate data for the development of equations of state.[1]

Viscosity Measurement

The viscosity of RP-1 at ambient atmospheric pressure was determined using an open
gravitational capillary viscometer over a temperature range of 293.15 K to 373.15 K.[1] This
method relies on measuring the efflux time of a known volume of the fluid through a capillary
under the force of gravity.

Heat Capacity Measurement

The isobaric heat capacity of RP-1 was measured using a vacuum adiabatic calorimeter.[5]
This experiment was conducted over a temperature range of 293 K to 671 K and at pressures
up to 60 MPa, with an estimated uncertainty of 2-2.5%.[5]

Thermal Conductivity Measurement

A coaxial-cylinder (steady-state) technique was used to measure the thermal conductivity of
RP-1.[5] These measurements were performed in a temperature range from 292 K to 732 K
and at pressures up to 60 MPa, with an estimated uncertainty of 2% (not including corrections
for radiation).[5]

Visualizations

Diagrams are provided to illustrate key workflows and logical relationships concerning the
properties of RP-1.
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Figure 1: Experimental Workflow for Density Measurement

Click to download full resolution via product page

Figure 1: Workflow for RP-1 density measurement.
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Figure 2: Property Dependence on Temperature
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Figure 2: Logical relationship of properties to temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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